Cas no 13109-84-7 (2-(3-methyl-4H-1,2,4-triazol-4-yl)aniline)
2-(3-methyl-4H-1,2,4-triazol-4-yl)aniline Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-methyl-4H-1,2,4-triazol-4-yl)aniline
-
- Inchi: 1S/C9H10N4/c1-7-12-11-6-13(7)9-5-3-2-4-8(9)10/h2-6H,10H2,1H3
- InChI Key: XFYZFDKVCCDORC-UHFFFAOYSA-N
- SMILES: C1(N)=CC=CC=C1N1C=NN=C1C
2-(3-methyl-4H-1,2,4-triazol-4-yl)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M327653-10mg |
2-(3-methyl-4H-1,2,4-triazol-4-yl)aniline |
13109-84-7 | 10mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M327653-50mg |
2-(3-methyl-4H-1,2,4-triazol-4-yl)aniline |
13109-84-7 | 50mg |
$ 250.00 | 2022-06-04 | ||
| TRC | M327653-100mg |
2-(3-methyl-4H-1,2,4-triazol-4-yl)aniline |
13109-84-7 | 100mg |
$ 365.00 | 2022-06-04 | ||
| Enamine | EN300-137439-0.05g |
2-(3-methyl-4H-1,2,4-triazol-4-yl)aniline |
13109-84-7 | 95% | 0.05g |
$226.0 | 2023-02-15 | |
| Enamine | EN300-137439-0.1g |
2-(3-methyl-4H-1,2,4-triazol-4-yl)aniline |
13109-84-7 | 95% | 0.1g |
$337.0 | 2023-02-15 | |
| Enamine | EN300-137439-0.25g |
2-(3-methyl-4H-1,2,4-triazol-4-yl)aniline |
13109-84-7 | 95% | 0.25g |
$481.0 | 2023-02-15 | |
| Enamine | EN300-137439-0.5g |
2-(3-methyl-4H-1,2,4-triazol-4-yl)aniline |
13109-84-7 | 95% | 0.5g |
$758.0 | 2023-02-15 | |
| Enamine | EN300-137439-1.0g |
2-(3-methyl-4H-1,2,4-triazol-4-yl)aniline |
13109-84-7 | 95% | 1g |
$0.0 | 2023-06-06 | |
| Enamine | EN300-137439-2.5g |
2-(3-methyl-4H-1,2,4-triazol-4-yl)aniline |
13109-84-7 | 95% | 2.5g |
$1903.0 | 2023-02-15 | |
| Enamine | EN300-137439-5.0g |
2-(3-methyl-4H-1,2,4-triazol-4-yl)aniline |
13109-84-7 | 95% | 5.0g |
$2816.0 | 2023-02-15 |
2-(3-methyl-4H-1,2,4-triazol-4-yl)aniline Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
Additional information on 2-(3-methyl-4H-1,2,4-triazol-4-yl)aniline
Introduction to 2-(3-Methyl-4H-1,2,4-triazol-4-yl)aniline (CAS No. 13109-84-7)
2-(3-Methyl-4H-1,2,4-triazol-4-yl)aniline, also known by its CAS number 13109-84-7, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which combines an aniline moiety with a 1,2,4-triazole ring substituted by a methyl group. The combination of these functional groups endows the compound with a range of biological activities and chemical properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.
The molecular formula of 2-(3-methyl-4H-1,2,4-triazol-4-yl)aniline is C9H10N4, and its molecular weight is approximately 178.19 g/mol. The compound is typically obtained through the reaction of 2-chloroaniline with 3-methyl-1,2,4-triazole in the presence of a suitable base. This synthetic route has been well-documented in the literature and is widely used in both academic and industrial settings due to its efficiency and scalability.
In recent years, there has been a growing interest in the biological activities of 2-(3-methyl-4H-1,2,4-triazol-4-yl)aniline. Studies have shown that this compound exhibits potent antifungal properties, making it a promising candidate for the development of new antifungal agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 2-(3-methyl-4H-1,2,4-triazol-4-yl)aniline demonstrated significant inhibitory effects against several clinically relevant fungal strains, including Candida albicans and Aspergillus fumigatus. The mechanism of action appears to involve disruption of fungal cell wall synthesis and membrane integrity.
Beyond its antifungal properties, 2-(3-methyl-4H-1,2,4-triazol-4-yl)aniline has also been explored for its potential as an anticancer agent. Research conducted at the National Cancer Institute has indicated that this compound can selectively inhibit the growth of certain cancer cell lines while showing minimal toxicity to normal cells. The selective cytotoxicity is attributed to the compound's ability to interfere with key signaling pathways involved in cell proliferation and apoptosis.
The pharmacokinetic properties of 2-(3-methyl-4H-1,2,4-triazol-4-yl)aniline have also been studied to evaluate its suitability as a therapeutic agent. Preclinical studies have shown that the compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. These findings suggest that 2-(3-methyl-4H-1,2,4-triazol-4-yl)aniline could be developed into an effective oral medication for treating fungal infections and certain types of cancer.
In addition to its therapeutic applications, 2-(3-methyl-4H-1,2,4-triazol-4-yl)aniline has found use as an intermediate in the synthesis of other bioactive compounds. For example, it serves as a key building block in the preparation of various antiviral agents and anti-inflammatory drugs. The versatility of this compound makes it an attractive target for further research and development in the pharmaceutical industry.
The safety profile of 2-(3-methyl-4H-1,2,4-triazol-4-yl)aniline has been extensively evaluated through toxicological studies. These studies have generally shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. However, as with any new chemical entity, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.
In conclusion, 2-(3-methyl-4H-1,2,4-triazol-4-yl)aniline (CAS No. 13109-84-7) is a multifaceted compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for the development of new therapeutic agents targeting fungal infections and cancer. Ongoing research continues to uncover new potential uses for this compound, further highlighting its importance in the field.
13109-84-7 (2-(3-methyl-4H-1,2,4-triazol-4-yl)aniline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)